Cas no 29839-53-0 (3-Furanol,5-butyltetrahydro-5-methyl- (8CI))

• Product Name: 3-Furanol,5-butyltetrahydro-5-methyl- (8CI)
• CAS No: 29839-53-0
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 260467
• PubChem ID: 34710
• Update Time: 2025-04-19

3-Furanol,5-butyltetrahydro-5-methyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• 3-Furanol,5-butyltetrahydro-5-methyl- (8CI)
• 5-butyl-5-methyloxolan-3-ol
• 5-17-03-00172 (Beilstein Handbook Reference)
• 2,5-Anhydro-2-butyl-1,3-dideoxypentitol
• DTXSID80952270
• 5-Butyl-5-methyltetrahydro-3-furanol
• 3-FURANOL, TETRAHYDRO-5-BUTYL-5-METHYL-
• BRN 0105161
• 29839-53-0

• Inchi： 1S/C9H18O2/c1-3-4-5-9(2)6-8(10)7-11-9/h8,10H,3-7H2,1-2H3
• InChI Key： RSASFMWFUQRKDA-UHFFFAOYSA-N
• SMILES： O1CC(CC1(C)CCCC)O

Computed Properties

• Exact Mass: 158.13068
• Monoisotopic Mass: 158.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.6

Experimental Properties

• Density: 0.954
• Boiling Point: 223.6°Cat760mmHg
• Flash Point: 80.4°C
• Refractive Index: 1.453